Cas no 951467-77-9 (ethyl 2-(2-{1-(4-fluorophenyl)methyl-2-oxo-1,2-dihydropyridine-3-amido}-1,3-thiazol-4-yl)acetate)

• Product Name: ethyl 2-(2-{1-(4-fluorophenyl)methyl-2-oxo-1,2-dihydropyridine-3-amido}-1,3-thiazol-4-yl)acetate
• CAS No: 951467-77-9
• MF: C₂₀H₁₈FN₃O₄S
• MW: 415.43802690506
• CID: 5506567
• Update Time: 2025-10-25

ethyl 2-(2-{1-(4-fluorophenyl)methyl-2-oxo-1,2-dihydropyridine-3-amido}-1,3-thiazol-4-yl)acetate Chemical and Physical Properties

Names and Identifiers

• 4-Thiazoleacetic acid, 2-[[[1-[(4-fluorophenyl)methyl]-1,2-dihydro-2-oxo-3-pyridinyl]carbonyl]amino]-, ethyl ester
• ethyl 2-(2-{1-(4-fluorophenyl)methyl-2-oxo-1,2-dihydropyridine-3-amido}-1,3-thiazol-4-yl)acetate

• Inchi： 1S/C20H18FN3O4S/c1-2-28-17(25)10-15-12-29-20(22-15)23-18(26)16-4-3-9-24(19(16)27)11-13-5-7-14(21)8-6-13/h3-9,12H,2,10-11H2,1H3,(H,22,23,26)
• InChI Key： HLTSNLFMBGWIKQ-UHFFFAOYSA-N
• SMILES： S1C=C(CC(OCC)=O)N=C1NC(C1=CC=CN(CC2=CC=C(F)C=C2)C1=O)=O

Additional information on ethyl 2-(2-{1-(4-fluorophenyl)methyl-2-oxo-1,2-dihydropyridine-3-amido}-1,3-thiazol-4-yl)acetate

Comprehensive Analysis of Ethyl 2-(2-{1-(4-fluorophenyl)methyl-2-oxo-1,2-dihydropyridine-3-amido}-1,3-thiazol-4-yl)acetate (CAS 951467-77-9)

The compound ethyl 2-(2-{1-(4-fluorophenyl)methyl-2-oxo-1,2-dihydropyridine-3-amido}-1,3-thiazol-4-yl)acetate, identified by its CAS number 951467-77-9, is a sophisticated organic molecule with significant potential in pharmaceutical and agrochemical research. Its intricate structure combines a fluorophenyl moiety, a dihydropyridine core, and a thiazole ring, making it a subject of interest for drug discovery and material science applications. Researchers are increasingly exploring its role in modulating biological pathways, particularly in the context of enzyme inhibition and receptor binding.

In recent years, the demand for fluorinated compounds like ethyl 2-(2-{1-(4-fluorophenyl)methyl-2-oxo-1,2-dihydropyridine-3-amido}-1,3-thiazol-4-yl)acetate has surged due to their enhanced metabolic stability and bioavailability. This aligns with the growing trend in precision medicine and targeted therapy, where molecules with specific functional groups are designed to interact with biological targets more effectively. The inclusion of a thiazole ring further augments its potential, as this heterocycle is known for its versatility in drug design and agrochemical formulations.

The synthesis of CAS 951467-77-9 involves multi-step organic reactions, often requiring amide coupling and esterification techniques. Its molecular weight and logP value suggest favorable pharmacokinetic properties, making it a candidate for further ADME studies. Researchers are also investigating its potential as a scaffold for novel therapeutics, particularly in areas like anti-inflammatory and antimicrobial applications. These investigations are driven by the need for new compounds to address drug resistance and emerging pathogens.

From an industrial perspective, ethyl 2-(2-{1-(4-fluorophenyl)methyl-2-oxo-1,2-dihydropyridine-3-amido}-1,3-thiazol-4-yl)acetate is gaining attention for its potential in green chemistry initiatives. Its structural features allow for modifications that can reduce environmental impact while maintaining efficacy. This is particularly relevant given the increasing focus on sustainable synthesis and eco-friendly agrochemicals. Companies are exploring its use in crop protection products, where its unique combination of fluorine and thiazole could offer advantages over traditional pesticides.

In the realm of computational chemistry, CAS 951467-77-9 has been the subject of molecular docking and QSAR studies. These in silico approaches help predict its interactions with biological targets, accelerating the drug discovery pipeline. The compound's electrophilic and nucleophilic sites make it a versatile intermediate for further derivatization, a feature highly valued in combinatorial chemistry. Such properties are crucial for addressing contemporary challenges like personalized medicine and multi-target therapies.

As the scientific community continues to explore ethyl 2-(2-{1-(4-fluorophenyl)methyl-2-oxo-1,2-dihydropyridine-3-amido}-1,3-thiazol-4-yl)acetate, its applications in material science are also being uncovered. Its aromatic and heterocyclic components suggest potential in organic electronics and photovoltaic materials. This dual utility in life sciences and advanced materials underscores its interdisciplinary importance, making it a compound worthy of continued investigation and development.